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Compound of Interest

Compound Name:
cis-4-Amino-1-boc-3-

hydroxypiperidine

Cat. No.: B1175782 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical characterization of cis-4-Amino-1-boc-3-hydroxypiperidine, a key chiral

intermediate in pharmaceutical development. This document is intended for researchers,

scientists, and professionals in the field of drug discovery and organic synthesis.

Core Chemical Properties
cis-4-Amino-1-boc-3-hydroxypiperidine, systematically named tert-butyl (3S,4R)-4-amino-3-

hydroxypiperidine-1-carboxylate, is a piperidine derivative featuring a cis relationship between

the amino and hydroxyl groups. The presence of the tert-butoxycarbonyl (Boc) protecting group

on the piperidine nitrogen makes it a versatile building block in the synthesis of complex

molecules, particularly kinase and protease inhibitors.[1]

Table 1: Summary of Chemical and Physical Properties
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Property Value Source(s)

IUPAC Name

tert-butyl (3S,4R)-4-amino-3-

hydroxypiperidine-1-

carboxylate

PubChem

Synonyms
cis-4-Amino-1-boc-3-

hydroxypiperidine
Multiple Sources

CAS Number 1331777-74-2 Multiple Sources

Molecular Formula C₁₀H₂₀N₂O₃ [1][2]

Molecular Weight 216.28 g/mol [1][2]

Appearance Solid; Light yellow solid [3]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility
Moderate in polar solvents

(e.g., DMSO, ethanol)
[3]

pKa Data not available N/A

Stability
Stable under recommended

storage conditions
[3]

Synthesis and Experimental Protocols
The synthesis of cis-4-Amino-1-boc-3-hydroxypiperidine typically involves a multi-step

process starting from a suitable precursor, followed by the introduction of the amino and

hydroxyl functionalities with the desired stereochemistry, and finally, Boc protection of the

piperidine nitrogen. While a specific detailed protocol for this exact molecule is not readily

available in the public domain, a general synthetic approach can be outlined based on

established methods for similar piperidine derivatives.[3][4]

General Synthetic Workflow
The synthesis can be logically structured into three main stages: functionalization of the

piperidine ring, stereoselective introduction of the amino and hydroxyl groups, and finally, the
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protection of the piperidine nitrogen.

Stage 1: Precursor Preparation Stage 2: Stereoselective Synthesis Stage 3: Protection

Piperidine Precursor Functionalization of Piperidine Ring Introduction of Hydroxyl Group
Stereocontrol

Introduction of Amino Group Boc Protection of Piperidine Nitrogen
Purification

cis-4-Amino-1-boc-3-hydroxypiperidine

Click to download full resolution via product page

Figure 1. General Synthetic Workflow

Representative Experimental Protocol (Hypothetical)
The following protocol is a representative example based on general procedures for the

synthesis of substituted piperidines.

Step 1: Boc Protection of a Piperidine Precursor To a solution of a suitable 4-amino-3-

hydroxypiperidine precursor in a solvent like dichloromethane, a base such as triethylamine is

added. The mixture is cooled to 0-5°C, and di-tert-butyl dicarbonate (Boc₂O) is added portion-

wise.[3] The reaction is stirred at room temperature until completion, monitored by Thin Layer

Chromatography (TLC). The reaction mixture is then washed with water and brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure to yield the Boc-

protected intermediate.

Step 2: Purification The crude product is purified by flash column chromatography on silica gel

using a suitable eluent system, such as a gradient of ethyl acetate in hexane, to afford the pure

cis-4-Amino-1-boc-3-hydroxypiperidine.[1]

Analytical Characterization
The structural confirmation of cis-4-Amino-1-boc-3-hydroxypiperidine is typically achieved

through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

piperidine ring protons, the Boc group protons (a singlet around 1.4 ppm), and the protons of
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the amino and hydroxyl groups. The coupling constants between the protons on the

piperidine ring can help confirm the cis stereochemistry.

¹³C NMR: The carbon NMR spectrum should display distinct signals for each carbon atom in

the molecule, including the carbonyl carbon of the Boc group (around 155 ppm) and the

carbons of the piperidine ring.

Infrared (IR) Spectroscopy
The IR spectrum would show characteristic absorption bands for the N-H stretching of the

amino group (around 3300-3400 cm⁻¹), O-H stretching of the hydroxyl group (a broad peak

around 3200-3600 cm⁻¹), and the C=O stretching of the Boc carbonyl group (around 1680-

1700 cm⁻¹).

Mass Spectrometry (MS)
Mass spectrometry would be used to confirm the molecular weight of the compound. The

expected molecular ion peak [M+H]⁺ would be at m/z 217.15. Fragmentation patterns could

provide further structural information.

Biological Significance and Applications
cis-4-Amino-1-boc-3-hydroxypiperidine is a valuable chiral building block in the synthesis of

various pharmaceutical agents.[1] Its stereochemically defined structure allows for precise

interactions with biological targets, making it a crucial component in the development of:

Protease Inhibitors: The piperidine scaffold can mimic peptide backbones, and the functional

groups can be elaborated to interact with the active sites of proteases, which are key targets

in antiviral (e.g., HIV, HCV) therapies.[5]

Kinase Inhibitors: The compound serves as a scaffold for the synthesis of molecules that can

bind to the ATP-binding site of kinases, enzymes that play a critical role in cell signaling and

are often dysregulated in cancer.[1]

While this compound is a key intermediate, specific signaling pathways that it directly

modulates are not extensively documented in public literature, as its primary role is as a

structural component of more complex, biologically active molecules.
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Figure 2. Role in Drug Development

Safety and Handling
As with any chemical reagent, cis-4-Amino-1-boc-3-hydroxypiperidine should be handled in

a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves

and safety glasses, should be worn. For detailed safety information, please refer to the Material

Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
cis-4-Amino-1-boc-3-hydroxypiperidine is a fundamentally important chiral building block in

medicinal chemistry. Its well-defined stereochemistry and versatile functional groups make it an

invaluable starting material for the synthesis of a wide range of biologically active compounds.

While detailed physical properties and specific biological pathway interactions of the

intermediate itself are not extensively published, its role in the development of targeted

therapeutics is well-established. Further research into the synthesis and applications of this

compound is likely to yield novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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